Cas no 24580-44-7 (4,4-dimethylpent-1-en-3-ol)

• Product Name: 4,4-dimethylpent-1-en-3-ol
• CAS No: 24580-44-7
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD21232174
• CID: 1417833
• PubChem ID: 12593028
• Update Time: 2025-10-28

4,4-dimethylpent-1-en-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-ol, 4,4-dimethyl-
• EN300-194079
• BEA3_000115
• 24580-44-7
• 4,4-dimethylpent-1-en-3-ol
• AKOS014754673
• Z1262397707
• SCHEMBL4540627
• CS-0238368

• MDL： MFCD21232174
• Inchi： 1S/C7H14O/c1-5-6(8)7(2,3)4/h5-6,8H,1H2,2-4H3
• InChI Key： CXZYULDCQRMQIQ-UHFFFAOYSA-N
• SMILES： OC(C=C)C(C)(C)C

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 4,4-dimethylpent-1-en-3-ol

4,4-Dimethylpent-1-en-3-ol (CAS No. 24580-44-7): A Comprehensive Overview

The compound 4,4-dimethylpent-1-en-3-ol, with the CAS registry number 24580-44-7, is an organic compound that has garnered significant attention in various fields of chemistry and chemical engineering. This compound belongs to the class of alcohols and is characterized by its unique structure, which includes a pentenol backbone with two methyl groups attached to the fourth carbon atom. The presence of a double bond in the pentenol chain adds to its chemical complexity and functional versatility.

Recent studies have highlighted the potential of 4,4-dimethylpent-1-en-3-ol in applications ranging from pharmaceuticals to food additives. Its structure allows for a wide range of chemical reactions, making it a valuable intermediate in organic synthesis. For instance, researchers have explored its use in the production of fragrances and flavor compounds, where its ability to participate in oxidation and reduction reactions is particularly advantageous.

The synthesis of 4,4-dimethylpent-1-en-3-ol has been optimized through various methodologies, including enzymatic catalysis and microwave-assisted synthesis. These advancements have not only improved the yield but also reduced the environmental footprint of its production processes. For example, a study published in *Green Chemistry* demonstrated that enzymatic catalysis can achieve high yields while minimizing byproducts, making it a sustainable choice for industrial applications.

In terms of physical properties, 4,4-dimethylpent-1-en-3-ol exhibits a boiling point of approximately 105°C and a melting point of -60°C, which makes it suitable for use in various temperature-sensitive applications. Its solubility in water and organic solvents further enhances its utility in different chemical systems.

One of the most promising areas of research involving CAS No. 24580-44-7 is its application in drug discovery. Scientists have investigated its potential as a lead compound for developing new pharmaceutical agents due to its ability to interact with biological targets such as enzymes and receptors. Recent findings suggest that it may have anti-inflammatory properties, which could be explored further for therapeutic applications.

Beyond pharmaceuticals, 4,4-dimethylpent-1-en-3-ol has also found applications in the food industry as a natural flavor enhancer. Its pleasant odor and taste make it an ideal candidate for use in flavoring agents for beverages and confectionery products. Regulatory approvals for its use in food additives have been granted in several countries based on extensive safety evaluations.

The environmental impact of CAS No. 24580-44-7 has also been a topic of interest among researchers. Studies have shown that it biodegrades efficiently under aerobic conditions, reducing concerns about its persistence in the environment. This biodegradability aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, 4,4-dimethylpent-1-en-3-ol (CAS No. 24580-44-)7 is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and favorable physical properties make it an invaluable tool in organic synthesis and product development. As research continues to uncover new potential uses and optimizations for this compound, its role in advancing scientific and industrial frontiers is likely to grow even further.